Cas no 1780578-68-8 (1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine)

• Product Name: 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine
• CAS No: 1780578-68-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6151946
• PubChem ID: 84658493
• Update Time: 2025-05-21

1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine
• 1780578-68-8
• EN300-1998469

• Inchi： 1S/C9H14N2O2/c1-6(10)7-4-9(13-3)11-5-8(7)12-2/h4-6H,10H2,1-3H3
• InChI Key： RTDSQHSOWYJLLC-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C(C)N)OC

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.4Ų

Additional information on 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine

Introduction to 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine (CAS No. 1780578-68-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine, identified by the CAS number 1780578-68-8, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both dimethoxy and pyridinyl substituents in its molecular framework endows it with distinct electronic and steric properties, making it a versatile scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine as a key intermediate in the synthesis of bioactive molecules. Its pyridine core is particularly noteworthy, as it serves as an excellent binding site for various biological targets. The dimethoxy group enhances lipophilicity while maintaining metabolic stability, making it an attractive moiety for drug design. This compound has been explored in the development of inhibitors targeting enzymes involved in critical metabolic pathways, including those relevant to inflammation, cancer, and neurodegenerative diseases.

In the context of medicinal chemistry, the structural motif of 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine has been leveraged to create small-molecule probes that modulate protein-protein interactions. For instance, derivatives of this compound have shown promise in disrupting aberrant signaling networks associated with tumor progression. The pyridine ring's ability to engage with metal ions has also been exploited in designing catalytic inhibitors for metalloenzymes such as carbonic anhydrases and matrix metalloproteinases (MMPs). These enzymes play pivotal roles in processes ranging from bone resorption to extracellular matrix degradation.

Advances in computational chemistry have further accelerated the exploration of 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine's potential applications. Molecular docking studies have revealed its high affinity for certain protein targets, suggesting its utility as a lead compound for structure-based drug design. Additionally, virtual screening techniques have identified novel analogs with enhanced binding affinity and selectivity. These computational approaches have complemented experimental efforts, enabling rapid optimization of pharmacokinetic profiles and target engagement.

The synthesis of 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine has been refined through multi-step organic transformations that highlight its synthetic versatility. Key synthetic strategies include nucleophilic substitution reactions at the pyridine ring followed by functional group interconversions to introduce the amine moiety. Recent improvements in catalytic methods have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles. These advancements not only facilitate large-scale production but also minimize waste generation, ensuring environmental compatibility.

Preclinical investigations have demonstrated the biological efficacy of 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine in various disease models. In particular, its anti-inflammatory properties have been attributed to its ability to inhibit key pro-inflammatory cytokines and signaling cascades. Preclinical data also suggest potential therapeutic benefits in neuroprotection, where it has been shown to mitigate oxidative stress and prevent neuronal cell death. These findings underscore its promise as a candidate for further clinical development.

The integration of 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine into drug discovery pipelines has been facilitated by its compatibility with modern synthetic methodologies. Techniques such as flow chemistry and continuous manufacturing are being employed to streamline its production process. Furthermore, biocatalytic approaches have been explored to enhance regioselectivity during functionalization reactions. These innovations not only improve yield but also enhance scalability for industrial applications.

Future directions in the study of 1-(2,5-dimethoxypyridin-4-yl)ethan-1-amine include exploring its role in modulating epigenetic mechanisms. Emerging evidence suggests that pyridine derivatives can influence histone acetylation and DNA methylation patterns, which are critical regulators of gene expression. By targeting epigenetic enzymes, this compound may offer a novel strategy for treating diseases driven by dysregulated gene expression networks.

The broader implications of 1-(2,5-dimethoxypyridin-4-yethyl) ethan - 1 - amine (CAS No . 1780578 - 68 - 8) extend beyond traditional pharmacological applications . Its unique structural features make it a valuable tool for mechanistic studies in chemical biology . Researchers are employing this compound to dissect complex signaling pathways , providing insights into disease pathogenesis . Such studies not only advance fundamental understanding but also pave the way for innovative therapeutic interventions .

In conclusion , 1 - ( 2 , 5 - dim ethoxy py ridin - 4 - yl ) eth an - 1 - am ine ( CAS No . 1780578 - 68 - 8 ) stands as a testament to the ingenuity inherent in modern medicinal chemistry . Its multifaceted applications , from enzyme inhibition to epigenetic modulation , highlight its significance as a scaffold for drug discovery . As research progresses , this compound is poised to contribute substantially to therapeutic advancements across multiple disease domains . The continued exploration of its potential will undoubtedly yield transformative breakthroughs in chemical biology and medicine .